1-(4-fluorophenyl)-4-[3-(1H-imidazol-2-yl)-1-piperidinyl]-4-oxo-1-butanone

• IUPAC Name: 1-(4-fluorophenyl)-4-[3-(1H-imidazol-2-yl)piperidin-1-yl]butane-1,4-dione
• InChI: InChI=1S/C18H20FN3O2/c19-15-5-3-13(4-6-15)16(23)7-8-17(24)22-11-1-2-14(12-22)18-20-9-10-21-18/h3-6,9-10,14H,1-2,7-8,11-12H2,(H,20,21)
• InChI Key: AATKVHLDCNEZBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC(=O)C2=CC=C(C=C2)F)C3=NC=CN3
• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol

Description

1-(4-fluorophenyl)-4-[3-(1H-imidazol-2-yl)-1-piperidinyl]-4-oxo-1-butanone, also known as FPIPB, is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FPIPB is a small molecule that belongs to the class of compounds known as piperidinyl-butanone derivatives.

Scientific Research Applications

Neuroleptic Activity

A study highlighted the synthesis of 1-(4-fluorophenyl)-4-(1-piperidinyl)-1-butanones, substituted with benzimidazole, benzotriazole, or quinoxaline, demonstrating potent neuroleptic activity. One compound, in particular, showed significant neuroleptic activity with a reduced likelihood of extrapyramidal side effects, comparable to haloperidol, suggesting its potential in treating psychiatric disorders without the severe side effects common to traditional antipsychotics (Sato et al., 1978).

Spectral Properties and Material Science Applications

Research into Y-shaped fluorophores based on an imidazole ring demonstrated their significant absorption and fluorescence properties. These compounds, particularly when doped into polymer matrices, showed enhanced fluorescence, indicating their potential use in material science for developing new photonic materials with specific fluorescence characteristics (Danko et al., 2012).

Antipsychotic Potential

Another study synthesized 1-(4-fluorophenyl)-1H-indoles with substitutions that demonstrated potent affinity for dopamine D-2 and serotonin 5-HT2 receptors. This suggests their utility in developing noncataleptogenic, centrally acting antipsychotic medications, potentially offering a therapeutic profile similar to the atypical antipsychotic clozapine, but with fewer side effects (Perregaard et al., 1992).

Fluorophore Application in OLEDs

A novel bipolar phenanthroimidazole derivative was developed as a host material for green and orange-red phosphorescent OLEDs. This compound exhibited low efficiency roll-off at high brightness, suggesting its applicability in the development of high-performance OLED displays (Liu et al., 2016).

Fluorinated Polymers for Advanced Materials

The synthesis of new fluorinated poly(1,3,4-oxadiazole-ether-imide)s, incorporating ether linkages and hexafluoroisopropylidene groups, demonstrated high thermal stability and solubility in polar organic solvents. These materials could be significant for advanced applications requiring materials with specific thermal and solubility properties (Hamciuc et al., 2005).